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Compound of Interest

Compound Name: 4-Isobutylphenol

Cat. No.: B1593399

Prepared by: Gemini, Senior Application Scientist

This guide provides a comprehensive overview of the health and safety considerations for 4-
Isobutylphenol (CAS No. 4167-74-2), tailored for researchers, scientists, and drug
development professionals. The information herein is synthesized from authoritative safety data
sheets and toxicological assessments to ensure technical accuracy and promote a culture of
safety in the laboratory.

Chemical Identity and Physicochemical Properties

4-1sobutylphenol, also known as p-isobutylphenol or 4-(2-methylpropyl)phenol, is an
alkylphenol used as an intermediate in chemical synthesis.[1][2] A fundamental understanding
of its physical and chemical properties is the first step in a robust safety assessment.

Property Value Source
CAS Number 4167-74-2 [1][3]
Molecular Formula C10H140 [11[3]
Molecular Weight 150.22 g/mol [1][3]

Data not available; often a
Appearance ) o [1]
solid or liquid

Storage Store in a refrigerator at 2-8°C [1]
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Hazard Identification and GHS Classification

While comprehensive toxicological data for 4-lsobutylphenol is limited, data from analogous
compounds and available safety sheets allow for a conservative hazard assessment. The
primary hazards are associated with its corrosive nature.

Based on read-across data from similar branched-chain phenols, the critical health effects are
severe skin and eye damage. Analogue chemicals have a harmonized classification of 'Skin
Corrosion — Category 1C' and 'Eye Damage — Category 1'.

Diagram: Routes of Exposure and Primary Health
Effects

The following diagram illustrates the potential routes of exposure to 4-Isobutylphenol and the
associated health hazards.
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Caption: Primary exposure routes and associated health hazards for 4-Isobutylphenol.

Occupational Exposure and Control Measures

Effective risk management hinges on the "Hierarchy of Controls." The most effective measures
involve eliminating the hazard or substituting it with a safer alternative. When that is not
feasible, engineering controls, administrative controls, and finally, Personal Protective
Equipment (PPE) are employed.

Occupational Exposure Limits (OELS)

Currently, there are no established specific Occupational Exposure Limits (OELS) for 4-
Isobutylphenol from major regulatory bodies like OSHA or ACGIH.[3] In the absence of a
specific OEL, it is crucial to handle the substance with a high degree of caution, implementing
robust engineering controls and PPE to minimize any potential exposure.

Engineering Controls

The primary engineering control for handling 4-lsobutylphenol is to ensure adequate
ventilation.[3]

e Fume Hood: All handling of 4-Isobutylphenol that could result in the generation of vapors,
mists, or aerosols should be conducted in a certified chemical fume hood. This is the most
critical barrier to preventing respiratory exposure.

e Local Exhaust Ventilation: For larger-scale operations, local exhaust ventilation may be
necessary to capture emissions at the source.

o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and
in close proximity to the workstation.[4]

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be selected carefully to provide adequate protection.
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PPE Type

Specification and Rationale

Eye/Face Protection

Weatr tightly fitting safety goggles with side-
shields conforming to EN 166 (EU) or NIOSH
(US) standards.[3] A face shield may be
required for splash hazards. This is mandatory

to prevent irreversible eye damage.

Hand Protection

Handle with chemical-impermeable gloves (e.g.,
Nitrile, Neoprene) that have been inspected
prior to use.[3] The choice of glove material
should be based on breakthrough time and
permeation rate for similar phenols. Always

wash and dry hands after handling.[3]

Skin and Body Protection

Wear fire/flame resistant and impervious
clothing, such as a lab coat.[3] For tasks with a
high risk of splashing, a chemical-resistant

apron or full suit may be necessary.

Respiratory Protection

If engineering controls are insufficient or during
emergency situations where exposure limits
may be exceeded, use a full-face respirator with
an appropriate cartridge approved by NIOSH
(US) or EN 149 (EV).[3][4]

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is essential to prevent accidents and

exposure.

Handling

o Ventilation: Always handle in a well-ventilated area, preferably a chemical fume hood.[3][5]

» Avoid Contact: Take all necessary precautions to avoid contact with skin and eyes.[3][5]

o Aerosol/Dust Prevention: Avoid the formation of dust and aerosols.[3]
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« Ignition Sources: Use non-sparking tools and prevent fire caused by electrostatic discharge.
[3] Keep away from open flames, hot surfaces, and other sources of ignition.

e Hygiene: Do not eat, drink, or smoke when using this product.[4] Wash hands thoroughly
after handling.[4]

Storage

o Container: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][4][5]

» Incompatibilities: Store separately from foodstuff containers and incompatible materials such
as strong oxidizing agents.[3][4]

o Security: For regulated or highly toxic substances, it is good practice to store them in a
locked cabinet or area accessible only to authorized personnel.

Emergency Procedures

A clear and practiced emergency plan is critical. All personnel must be familiar with these
procedures before handling the chemical.

First-Aid Measures

Immediate and appropriate first aid can significantly reduce the severity of an injury. The
following protocol should be followed.
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y Exposure|Type & Immediati Actions

. l : :

Immediately remove all contaminated clothing. Rinse cautiously with pure water for at least 15 minutes.
Wash off with soap and plenty of water. Remove contact lenses, if present and easy to do.

l

Seek Immediate Medical Attention
& Provide SDS to Physician

Move victim to fresh air.
Provide oxygen if breathing is difficult.
Perform artificial respiration if not breathing.

Rinse mouth with water.
Do NOT induce vomiting.

Click to download full resolution via product page
Caption: Decision workflow for first-aid response to 4-Isobutylphenol exposure.

 Inhalation: Move the victim into fresh air. If breathing is difficult, administer oxygen. If the
victim is not breathing, give artificial respiration and seek immediate medical attention.[3]
Crucially, do not use mouth-to-mouth resuscitation if the victim ingested or inhaled the
chemical.[3]

o Skin Contact: Immediately take off all contaminated clothing.[3] Wash the affected area with
soap and plenty of water.[3] Seek medical advice.

o Eye Contact: Rinse the eyes with pure water for at least 15 minutes, holding the eyelids
open.[3] Remove contact lenses if present and easy to do.[4] Immediate medical attention is
required.[3]

 Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[3] Never give anything by
mouth to an unconscious person.[3] Call a doctor or Poison Control Center immediately.[3]
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Spill and Leak Containment

A prompt and safe response to spills is crucial to prevent wider contamination and exposure.

Spill Detected

Assess Severity
(Size, Location, Hazard)

Minor or Major Spill?

Minor ajor

Minor Spill Response (Trained Personnel) Major Spill Response

Alert others in the area Evacuate immediate area

Don appropriate PPE Alert supervisor & call emergency services

Contain spill with absorbent material Isolate the area & prevent entry

Collect residue using non-sparking tools Ensure ventilation (if safe)

Place in sealed container for disposal

Clean spill area
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Caption: Workflow for responding to a minor or major chemical spill.

o Personal Precautions: Avoid breathing vapors, mist, or gas.[3] Use personal protective
equipment as described in Section 3.3. Ensure adequate ventilation.[3]

o Environmental Precautions: Prevent further leakage or spillage if it is safe to do so.[3] Do not
let the chemical enter drains, as it may be toxic to aquatic life.[3][4]

o Containment and Cleanup: Remove all sources of ignition.[3] Use spark-proof tools and
explosion-proof equipment.[3] Collect the spilled material using an inert absorbent material
and place it in a suitable, closed container for disposal.[3]

Firefighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

o Specific Hazards: The substance is combustible. Thermal decomposition can lead to the
release of irritating gases and vapors.[6]

e Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with skin and eyes.[3][5]

Toxicological Profile

The toxicological information for 4-lsobutylphenol is not exhaustive, and much is inferred from
similar compounds.

» Acute Toxicity: Specific oral, dermal, and inhalation LD50/LC50 data are largely unavailable.
[3] However, it should be treated as harmful if swallowed.

o Skin Corrosion/Irritation: Based on read-across data from studies on analogous substances
like branched dodecylphenol, it is expected to cause severe skin irritation and corrosion,
including effects like erythema, edema, and necrosis.

o Serious Eye Damage/Irritation: Chemicals that are corrosive to the skin are also considered
to cause serious eye damage.
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Reproductive Toxicity: There is a potential concern for reproductive toxicity. Studies on
analogue phenols have shown adverse effects on reproductive organs in rats, including
reduced ovary weights in females and effects on male reproductive organs.

Carcinogenicity, Mutagenicity, STOT: There is no data available to classify 4-Isobutylphenol
for carcinogenicity, germ cell mutagenicity, or specific target organ toxicity (single or repeated
exposure).[3]

Environmental Fate and Disposal

Responsible disposal is a key component of the chemical lifecycle and laboratory safety.

Environmental Precautions: Discharge into the environment must be avoided.[3] Do not
allow the chemical to enter drains or surface water.[3]

Waste Disposal: The material should be disposed of by a licensed chemical destruction plant
or by controlled incineration with flue gas scrubbing.[3] Do not contaminate water, foodstuffs,
or feed by storage or disposal.[3]

Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and offered for
recycling or reconditioning.[3] Alternatively, packaging can be punctured to render it unusable
and disposed of in a sanitary landfill.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Health and Safety of
4-1sobutylphenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1593399#health-and-safety-considerations-for-4-
isobutylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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